Cas no 1261939-34-7 (2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid
• CAS No: 1261939-34-7
• MF: C₁₅H₁₄FNO₄S
• MW: 323.339366436005
• MDL: MFCD18322959
• CID: 5158370
• Update Time: 2026-03-04

2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid
• 2-[3-(Dimethylsulfamoyl)phenyl]-4-fluorobenzoic acid

• MDL： MFCD18322959
• Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)12-5-3-4-10(8-12)14-9-11(16)6-7-13(14)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： DRVGZANOGQLAAN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=C(C=CC=2C(=O)O)F)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid

2-(3-N,N-Dimethylsulfamoylphenyl)-4-Fluorobenzoic Acid: A Comprehensive Overview

2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid (CAS No. 1261939-34-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated benzene ring and a sulfamoyl group, which contribute to its potential therapeutic applications and biological activities.

The sulfamoyl group in 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid is a key functional group that imparts significant biological activity. Sulfonamides, which contain the sulfamoyl moiety, have been widely studied for their antimicrobial and anti-inflammatory properties. The presence of this group in the compound suggests potential applications in the development of novel drugs targeting various diseases.

The fluorine atom in the 4-fluorobenzoic acid moiety is another critical feature of this compound. Fluorine substitution can significantly alter the physicochemical properties of organic molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of drug design, fluorine atoms are often introduced to enhance the pharmacokinetic properties of lead compounds, making them more suitable for therapeutic use.

Recent studies have explored the potential of 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This finding opens up new avenues for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results suggest that 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid may have therapeutic potential in treating inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid has also been a focus of recent research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and prolonged half-life make it an attractive candidate for further preclinical and clinical development.

In terms of safety and toxicity, preliminary studies have indicated that 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the efficacy and safety of this compound in various disease models.

The synthesis of 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid involves several steps, including the formation of the sulfamoyl group and the introduction of the fluorine atom. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods is crucial for large-scale production and commercialization of this compound.

In conclusion, 2-(3-N,N-Dimethylsulfamoylphenyl)-4-fluorobenzoic acid (CAS No. 1261939-34-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Continued research into this compound will likely uncover new insights into its mechanisms of action and expand its utility in treating various diseases.